Cas no 608143-12-0 (4-bromo-8-iodoquinoline)
4-bromo-8-iodoquinoline structure
Product Name:4-bromo-8-iodoquinoline
CAS No:608143-12-0
MF:C9H5BrIN
MW:333.95117354393
CID:953574
PubChem ID:17986009
Update Time:2025-04-19
4-bromo-8-iodoquinoline Chemical and Physical Properties
Names and Identifiers
-
- 4-bromo-8-iodoquinoline
- Quinoline,4-bromo-8-iodo
- SCHEMBL5764170
- NTPIFVWREJZWBD-UHFFFAOYSA-N
- 608143-12-0
- DTXSID20591960
- SB72151
-
- MDL: MFCD08063208
- Inchi: 1S/C9H5BrIN/c10-7-4-5-12-9-6(7)2-1-3-8(9)11/h1-5H
- InChI Key: NTPIFVWREJZWBD-UHFFFAOYSA-N
- SMILES: IC1=CC=CC2=C(C=CN=C21)Br
Computed Properties
- Exact Mass: 332.86500
- Monoisotopic Mass: 332.86501g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 12
- Rotatable Bond Count: 0
- Complexity: 165
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.5
- Topological Polar Surface Area: 12.9Ų
Experimental Properties
- PSA: 12.89000
- LogP: 3.60190
4-bromo-8-iodoquinoline Related Literature
-
Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
-
Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
-
Yang Chen,Di Zhou,Zheyi Meng,Jin Zhai Chem. Commun., 2016,52, 10020-10023
-
Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
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